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Compound of Interest

Compound Name: Omaciclovir

Cat. No.: B1677280 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the susceptibility of bacterial

isolates to omadacycline, a novel aminomethylcycline antibiotic. The following information is

based on established methodologies from the Clinical and Laboratory Standards Institute

(CLSI) and data from various studies.

Introduction
Omadacycline is a modernized tetracycline designed to overcome common tetracycline

resistance mechanisms, such as efflux pumps and ribosomal protection.[1][2] It demonstrates a

broad spectrum of activity against Gram-positive, Gram-negative, and atypical bacteria.[2]

Accurate in vitro susceptibility testing is crucial for guiding clinical decisions and for surveillance

of potential resistance development. The standard methods for antimicrobial susceptibility

testing (AST), broth microdilution and disk diffusion, are recommended for omadacycline.

Data Presentation
Table 1: Omadacycline Minimum Inhibitory
Concentration (MIC) Breakpoints
The following tables summarize the U.S. Food and Drug Administration (FDA) recognized MIC

breakpoints for omadacycline.[3]
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For Acute Bacterial Skin and Skin Structure Infections (ABSSSI)

Pathogen Susceptible (S) Intermediate (I) Resistant (R)

Staphylococcus

aureus (including

methicillin-resistant

isolates)

≤ 0.5 µg/mL 1 µg/mL ≥ 2 µg/mL

Staphylococcus

lugdunensis
≤ 0.12 µg/mL 0.25 µg/mL ≥ 0.5 µg/mL

Streptococcus

pyogenes
≤ 0.12 µg/mL 0.25 µg/mL ≥ 0.5 µg/mL

Streptococcus

anginosus group
≤ 0.12 µg/mL 0.25 µg/mL ≥ 0.5 µg/mL

Enterococcus faecalis ≤ 0.25 µg/mL 0.5 µg/mL ≥ 1 µg/mL

Enterobacter cloacae ≤ 4 µg/mL 8 µg/mL ≥ 16 µg/mL

Klebsiella

pneumoniae
≤ 4 µg/mL 8 µg/mL ≥ 16 µg/mL

For Community-Acquired Bacterial Pneumonia (CABP)
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Pathogen Susceptible (S) Intermediate (I) Resistant (R)

Streptococcus

pneumoniae
≤ 0.06 µg/mL 0.12 µg/mL ≥ 0.25 µg/mL

Staphylococcus

aureus (methicillin-

susceptible isolates

only)

≤ 0.25 µg/mL 0.5 µg/mL ≥ 1 µg/mL

Haemophilus

influenzae
≤ 1 µg/mL 2 µg/mL ≥ 4 µg/mL

Klebsiella

pneumoniae
≤ 4 µg/mL 8 µg/mL ≥ 16 µg/mL

Note: Omadacycline is not active in vitro against Morganella spp., Proteus spp., and

Providencia spp.[3]

Table 2: Omadacycline Disk Diffusion Zone Diameter
Breakpoints
The following table summarizes the FDA-recognized disk diffusion zone diameter breakpoints

for a 30 µg omadacycline disk.[3]
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Pathogen Susceptible (S) Intermediate (I) Resistant (R)

Staphylococcus

aureus (including

methicillin-resistant

isolates)

≥ 21 mm 19-20 mm ≤ 18 mm

Staphylococcus

lugdunensis
≥ 29 mm 26-28 mm ≤ 25 mm

Streptococcus

pyogenes
≥ 19 mm 16-18 mm ≤ 15 mm

Streptococcus

anginosus group
≥ 24 mm 18-23 mm ≤ 17 mm

Enterococcus faecalis ≥ 18 mm 16-17 mm ≤ 15 mm

Enterobacteriaceae ≥ 18 mm 16-17 mm ≤ 15 mm

Table 3: Quality Control (QC) Ranges for Omadacycline
Susceptibility Testing
The following are the CLSI-recommended quality control ranges for omadacycline.
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QC Strain Method MIC Range (µg/mL)
Disk Diffusion
Zone Diameter
Range (mm)

Escherichia coli

ATCC® 25922

Broth Microdilution /

Disk Diffusion
0.5 - 2 19 - 25

Staphylococcus

aureus ATCC® 29213
Broth Microdilution 0.06 - 0.5 N/A

Enterococcus faecalis

ATCC® 29212
Broth Microdilution 0.03 - 0.12 N/A

Streptococcus

pneumoniae ATCC®

49619

Broth Microdilution /

Disk Diffusion
0.008 - 0.03 25 - 31

Haemophilus

influenzae ATCC®

49247

Broth Microdilution /

Disk Diffusion
0.25 - 1 17 - 23

Experimental Protocols
Protocol 1: Broth Microdilution MIC Method
This protocol is based on the CLSI M07 guidelines.[4]

1. Materials:

Omadacycline analytical powder

Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile water or other appropriate solvent for omadacycline

Incubator (35°C ± 2°C)
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Microplate reader or manual reading mirror

2. Preparation of Omadacycline Stock Solution:

Prepare a stock solution of omadacycline at a concentration of 1000 µg/mL or higher in a

suitable solvent.

Further dilute the stock solution to prepare working solutions for serial dilutions.

3. Inoculum Preparation:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5

McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized inoculum in CAMHB to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

4. Microtiter Plate Preparation:

Perform two-fold serial dilutions of omadacycline in CAMHB in the 96-well microtiter plate to

achieve the desired final concentration range (e.g., 0.008 to 16 µg/mL).

The final volume in each well should be 100 µL, with 50 µL of the diluted antimicrobial agent

and 50 µL of the standardized inoculum.

Include a growth control well (inoculum without antibiotic) and a sterility control well (broth

without inoculum).

5. Incubation:

Incubate the microtiter plates at 35°C ± 2°C in ambient air for 16-20 hours for non-fastidious

organisms.

For fastidious organisms like Streptococcus pneumoniae and Haemophilus influenzae, use

appropriate supplemented media and incubation conditions as per CLSI guidelines.
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6. Interpretation of Results:

The MIC is the lowest concentration of omadacycline that completely inhibits visible growth

of the organism.

Reading can be done visually using a reading mirror or with a microplate reader.

Compare the obtained MIC value with the breakpoints in Table 1 to determine if the isolate is

susceptible, intermediate, or resistant.

Protocol 2: Disk Diffusion Method
This protocol follows the Kirby-Bauer method as described in CLSI M02 guidelines.

1. Materials:

30 µg omadacycline disks

Mueller-Hinton Agar (MHA) plates (150 mm or 100 mm)

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Incubator (35°C ± 2°C)

Ruler or caliper

2. Inoculum Preparation:

Prepare the bacterial inoculum as described in the broth microdilution protocol (Step 3).

3. Inoculation of MHA Plate:

Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by

pressing the swab against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating

the plate approximately 60 degrees between each streaking to ensure confluent growth.[5]
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Allow the plate to dry for 3-5 minutes with the lid slightly ajar.[5]

4. Application of Omadacycline Disks:

Aseptically apply a 30 µg omadacycline disk to the surface of the inoculated MHA plate.

Gently press the disk to ensure complete contact with the agar.

If testing multiple antibiotics, ensure disks are spaced far enough apart to prevent

overlapping of the zones of inhibition.

5. Incubation:

Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours for non-fastidious

organisms.

For fastidious organisms, use appropriate media and incubation conditions as per CLSI

guidelines.

6. Interpretation of Results:

After incubation, measure the diameter of the zone of complete inhibition (including the disk

diameter) to the nearest millimeter using a ruler or caliper.[5]

Compare the measured zone diameter with the breakpoints in Table 2 to classify the isolate

as susceptible, intermediate, or resistant.
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Caption: Workflow for Omadacycline Broth Microdilution Susceptibility Testing.
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Caption: Workflow for Omadacycline Disk Diffusion Susceptibility Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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